Cas no 71221-49-3 (3-methyl-1-(phenylsulfanyl)butan-2-one)

• Product Name: 3-methyl-1-(phenylsulfanyl)butan-2-one
• CAS No: 71221-49-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 545890
• PubChem ID: 551265
• Update Time: 2025-05-23

3-methyl-1-(phenylsulfanyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-1-(phenylthio)-
• 3-methyl-1-phenylsulfanylbutan-2-one
• DTXSID50338805
• 3-Methyl-1-(phenylsulfanyl)-2-butanone #
• SCHEMBL714953
• CS-0232587
• 3-methyl-1-(phenylsulfanyl)butan-2-one
• 71221-49-3
• 3-Methyl-1-(phenylthio)butan-2-one
• AKOS013029534
• EN300-127696
• 3-Methyl-1-phenylsulfanyl-butan-2-one

• Inchi： 1S/C11H14OS/c1-9(2)11(12)8-13-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： MZAUOCRPISRSTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C(C)C)=O

Computed Properties

• Exact Mass: 194.07662
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-methyl-1-(phenylsulfanyl)butan-2-one

3-Methyl-1-(Phenylsulfanyl)Butan-2-One: A Comprehensive Overview

The compound with CAS No 71221-49-3, commonly referred to as 3-methyl-1-(phenylsulfanyl)butan-2-one, is a versatile organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 3-methyl-1-(phenylsulfanyl)butan-2-one.

The molecular structure of 3-methyl-1-(phenylsulfanyl)butan-2-one consists of a butanone backbone with a methyl group at the third position and a phenylsulfanyl group attached to the first carbon. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The phenylsulfanyl group, in particular, contributes to the molecule's reactivity and stability under various reaction conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, where its sulfur-containing functionality plays a crucial role in modulating biological activity.

One of the most notable aspects of 3-methyl-1-(phenylsulfanyl)butan-2-one is its ability to participate in a wide range of chemical transformations. For instance, it has been employed as a precursor in the formation of sulfonamides and other sulfur-containing heterocycles. These derivatives have shown promise in inhibiting key enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Furthermore, the compound's reactivity towards nucleophilic substitution and conjugate addition reactions has made it a valuable substrate for constructing complex molecular architectures.

In terms of synthesis, 3-methyl-1-(phenylsulfanyl)butan-2-one can be prepared via several routes. A common method involves the oxidation of an appropriate thioether precursor using oxidizing agents like hydrogen peroxide or tert-butyl hydroperoxide. This approach ensures high yields and excellent regioselectivity. Another route involves the coupling of thiophenol with an appropriate ketone derivative under basic conditions, followed by subsequent functionalization steps to introduce the methyl group. Recent advancements in catalytic methods have further streamlined these processes, enabling more efficient and environmentally friendly syntheses.

The applications of 3-methyl-1-(phenylsulfanyl)butan-2-one extend beyond traditional organic synthesis. In materials science, it has been explored as a component in polymer formulations due to its ability to impart thermal stability and mechanical strength. Additionally, its sulfur-containing functionality makes it a candidate for use in battery technologies, where sulfur-based materials are increasingly sought after for their high energy density.

From a biological standpoint, 3-methyl-1-(phenylsulfanyl)butan-2-one has demonstrated potential as an anti-inflammatory agent. Studies have shown that its sulfide group can interact with cellular pathways involved in inflammation, offering a novel avenue for therapeutic intervention. Moreover, its structural similarity to certain natural products suggests that it could serve as a lead compound for developing new drugs targeting metabolic disorders.

In conclusion, 3-methyl-1-(phenylsulfanyl)butan-2-one (CAS No 71221-49-3) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, coupled with recent research breakthroughs, underscore its importance as both a fundamental building block and a promising candidate for innovative applications. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an even more prominent role in advancing scientific discovery.